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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the role of CD73 inhibition in cancer

metastasis and invasion, with a focus on the potent and selective small molecule inhibitor

AB680 (quemliclustat). CD73, or ecto-5'-nucleotidase, is a cell surface enzyme that plays a

critical role in the tumor microenvironment by generating immunosuppressive adenosine.[1][2]

[3] High expression of CD73 on tumor cells is associated with poor prognosis and increased

metastatic potential in various cancers, including breast, colorectal, and pancreatic cancer.[1]

[3] Inhibition of CD73 has emerged as a promising therapeutic strategy to not only enhance

anti-tumor immunity but also to directly impact the metastatic cascade.[2][4][5]

Core Concepts: CD73's Role in Metastasis and
Invasion
CD73 promotes metastasis and invasion through multiple mechanisms:

Immunosuppression: By converting AMP to adenosine, CD73 suppresses the activity of

immune cells such as T cells and NK cells, which are crucial for eliminating metastatic cells.

[5][6][7]

Angiogenesis: Adenosine produced by CD73 can promote the formation of new blood

vessels, which is essential for tumor growth and the dissemination of cancer cells.[3][8]
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Tumor Cell Proliferation and Migration: CD73 signaling has been shown to activate pro-

survival and pro-migratory pathways within cancer cells, including the PI3K/AKT and MAPK

pathways.[9][10][11]

Epithelial-Mesenchymal Transition (EMT): CD73 has been implicated in the process of EMT,

where cancer cells lose their epithelial characteristics and gain a more migratory and

invasive mesenchymal phenotype.[11]

Quantitative Data on the Effects of CD73 Inhibition
The following tables summarize the quantitative data from preclinical and clinical studies on the

impact of the CD73 inhibitor AB680 on metastasis and related processes.

Table 1: Preclinical Efficacy of AB680 in Mouse Tumor
Models

Model Treatment Metric Result Reference

B16F10

Melanoma

AB680

Monotherapy

Tumor Growth

Inhibition

Significant

reduction in

tumor growth

[6]

B16F10

Melanoma

AB680 + anti-

PD-1

Tumor Growth

Inhibition

Greater

reduction in

tumor growth

compared to

either agent

alone

[6]

B16F10

Melanoma

AB680 + anti-

PD-1

Intratumoral

Immune Cells

Increase in

CD4+ and CD8+

T cells; Decrease

in Tregs and

MDSCs

[6]

Table 2: Clinical Efficacy of AB680 in Combination
Therapy
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Trial
Cancer
Type

Treatment Metric Result Reference

ARC-8

(Phase 1/1b)

Metastatic

Pancreatic

Ductal

Adenocarcino

ma

AB680 + nab-

paclitaxel +

gemcitabine

+

zimberelimab

(anti-PD-1)

Overall

Response

Rate (ORR)

41% [12]

ARC-8

(Phase 1/1b)

Metastatic

Pancreatic

Ductal

Adenocarcino

ma

AB680 + nab-

paclitaxel +

gemcitabine

+

zimberelimab

(anti-PD-1)

Tumor

Shrinkage

88% of

evaluable

patients had

at least some

tumor

shrinkage

[12]

Signaling Pathways Modulated by CD73 Inhibition
The inhibition of CD73 by agents like AB680 blocks the conversion of AMP to adenosine,

thereby preventing the activation of adenosine receptors (A2A and A2B) on both immune and

cancer cells. This leads to the modulation of several downstream signaling pathways crucial for

metastasis and invasion.
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Figure 1. Signaling pathway of CD73 and its inhibition.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below

are representative protocols for key experiments used to assess the impact of CD73 inhibitors

on metastasis and invasion.

Transwell Invasion Assay
This assay measures the ability of cancer cells to invade through a basement membrane

matrix.
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Protocol:

Chamber Preparation: Rehydrate Matrigel-coated inserts (8 µm pore size) in a 24-well plate

with serum-free medium for 2 hours at 37°C.

Cell Preparation: Culture cancer cells to ~80% confluency. Harvest and resuspend the cells

in serum-free medium containing the CD73 inhibitor (e.g., AB680) or vehicle control.

Seeding: Add 1 x 105 cells to the upper chamber of the Transwell insert.

Chemoattractant: Fill the lower chamber with medium containing a chemoattractant, such as

10% fetal bovine serum.

Incubation: Incubate the plate at 37°C in a humidified incubator for 24-48 hours.

Analysis:

Remove non-invading cells from the top of the insert with a cotton swab.

Fix the invading cells on the bottom of the membrane with methanol.

Stain the cells with crystal violet.

Count the number of invading cells in several fields of view under a microscope.

Quantify the results and express as a percentage of the control.

Transwell Invasion Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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